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Compound of Interest

5-Bromo-1,3-benzodioxole-4-
Compound Name:

carboxaldehyde

Cat. No.: B183006

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromo-1,3-benzodioxole-4-
carboxaldehyde, a significant chemical intermediate in organic synthesis and drug discovery.
This document outlines its chemical properties, synthesis protocols, key applications, and
safety information, presented in a format tailored for scientific and research applications.

Chemical and Physical Properties

5-Bromo-1,3-benzodioxole-4-carboxaldehyde is a substituted aromatic aldehyde. Its core
structure consists of a benzodioxole ring system, which is a common motif in many biologically
active compounds. The presence of a bromine atom and an aldehyde functional group makes it
a versatile precursor for a variety of chemical transformations.

Table 1: Physicochemical Properties of 5-Bromo-1,3-benzodioxole-4-carboxaldehyde
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Property Value Reference
Molecular Weight 229.03 g/mol [1]
Molecular Formula CsHsBrOs [1]
CAS Number 72744-54-8
Appearance Off-white solid/powder [2]
Melting Point 162-166 °C [3]
5-bromo-1,3-benzodioxole-4-
IUPAC Name [1]
carbaldehyde
_ C10C2=C(01)C(=C(C=C2)Br)
Canonical SMILES [1]
C=0
RVCGOVWXRXITJA-
InChl Key [1]
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Synthesis and Experimental Protocols

The primary route for the synthesis of 5-Bromo-1,3-benzodioxole-4-carboxaldehyde is
through the direct bromination of its precursor, 1,3-benzodioxole-4-carboxaldehyde (also
known as piperonal).[4] Below is a representative experimental protocol based on common
bromination methods for activated aromatic rings.

Synthesis via Direct Bromination

This protocol describes the electrophilic aromatic substitution reaction to introduce a bromine
atom onto the benzodioxole ring.

Experimental Workflow
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Caption: Workflow for the synthesis of 5-Bromo-1,3-benzodioxole-4-carboxaldehyde.

Materials:
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1,3-benzodioxole-4-carboxaldehyde
N-Bromosuccinimide (NBS) or Bromine (Br2)
Acetic acid or other suitable solvent
Dichloromethane (or other extraction solvent)
Saturated sodium bicarbonate solution

Saturated sodium thiosulfate solution

Anhydrous sodium sulfate

Standard laboratory glassware and magnetic stirrer
Protocol:

In a round-bottom flask, dissolve 1,3-benzodioxole-4-carboxaldehyde in glacial acetic acid.
Cool the mixture in an ice bath to 0-5 °C.

Slowly add a stoichiometric equivalent of N-Bromosuccinimide (NBS) portion-wise, or
bromine dropwise, while maintaining the temperature.

After the addition is complete, allow the reaction to warm to room temperature and stir for
several hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Once the starting material is consumed, pour the reaction mixture into water and quench
with a saturated solution of sodium thiosulfate to remove any unreacted bromine.

Neutralize the mixture with a saturated sodium bicarbonate solution.
Extract the aqueous layer with dichloromethane.

Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and filter.
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* Remove the solvent under reduced pressure to yield the crude product.

» Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol/water)
to obtain pure 5-Bromo-1,3-benzodioxole-4-carboxaldehyde.

Applications in Research and Development

5-Bromo-1,3-benzodioxole-4-carboxaldehyde is a valuable building block in organic
synthesis, particularly for the development of novel compounds in the pharmaceutical and
agrochemical industries.

Intermediate for Drug Discovery: The benzodioxole moiety is present in numerous
pharmacologically active molecules. The bromo- and aldehyde- functionalities of this
compound serve as handles for further chemical modifications, such as cross-coupling
reactions (e.g., Suzuki, Heck, Sonogashira), reductive aminations, and Wittig reactions, to
generate diverse molecular scaffolds for screening.

Precursor for Natural Products and Analogues: It can be used in the total synthesis or
derivatization of natural products containing the benzodioxole core.

Agrochemical Synthesis: It is a precursor to compounds like piperonyl butoxide, a synergist
used to enhance the efficacy of pesticides.[5]

Fluorescent Probes and Materials Science: The aromatic system can be elaborated to create
fluorescent molecules for bioimaging applications or incorporated into novel materials.[3]

Spectroscopic Data

Characterization of 5-Bromo-1,3-benzodioxole-4-carboxaldehyde is typically performed
using standard spectroscopic methods.

e Nuclear Magnetic Resonance (NMR): *H and 3C NMR spectroscopy are used to confirm the
structure and purity of the compound. Links to spectral data can be found on databases such
as PubChem.[1]

« Infrared (IR) Spectroscopy: The IR spectrum will show characteristic peaks for the aldehyde
C=0 stretch (around 1680-1700 cm~1) and C-H stretch (around 2720 and 2820 cm™1), as
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well as absorptions corresponding to the aromatic ring and the C-O-C stretches of the
dioxole ring.[1]

Safety and Handling

5-Bromo-1,3-benzodioxole-4-carboxaldehyde should be handled with appropriate safety
precautions in a laboratory setting.

Table 2: GHS Hazard Information

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

o H319: Causes serious eye
Eye lIrritation 2A o
Irritation

Specific target organ toxicity — _
] ) H335: May cause respiratory
single exposure (Respiratory 3 o
irritation
system)

Source:[2]
Precautionary Statements:

e Prevention: Avoid breathing dust. Wash skin thoroughly after handling. Use only outdoors or
in a well-ventilated area. Wear protective gloves, eye protection, and face protection.[2]

e Response:

o IF ON SKIN: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.[2]

o IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[2]
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o IF INHALED: Remove person to fresh air and keep comfortable for breathing. Call a
POISON CENTER or doctor if you feel unwell.[6]

o Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.[2][6]
» Disposal: Dispose of contents/container to an approved waste disposal plant.[6]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side-shields or goggles.

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: Use a NIOSH-approved respirator if dust is generated and ventilation
is inadequate.

Always consult the full Safety Data Sheet (SDS) from the supplier before handling this
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 5-Bromo-1,3-
benzodioxole-4-carboxaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b183006#5-bromo-1-3-benzodioxole-4-
carboxaldehyde-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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